Ethyl 2,5-dioxocyclopentanecarboxylate

Core Science & Biosynthesis

Whitepaper: Structural Dynamics and Synthetic Utility of Ethyl 2,5-Dioxocyclopentanecarboxylate

Executive Summary

As drug development increasingly relies on highly functionalized, conformationally restricted scaffolds, cyclic β -dicarbonyl compounds have emerged as indispensable building blocks. Ethyl 2,5-dioxocyclopentanecarboxylate (CAS: 14734-21-5) is a prime example of such an intermediate[1]. Featuring a cyclopentane core decorated with two ketone moieties at the 2- and 5-positions and an ethyl ester at the 1-position, this molecule offers orthogonal reactivity sites. This technical guide provides an in-depth analysis of its physicochemical properties, keto-enol tautomerization dynamics, and field-proven synthetic protocols designed for application scientists and medicinal chemists.

Molecular Architecture & Physicochemical Profile

Understanding the baseline physicochemical properties of Ethyl 2,5-dioxocyclopentanecarboxylate is critical for predicting its behavior in both synthetic workflows and biological assays. The molecule's high oxygen content and compact cyclic structure give it a distinct polarity profile[2].

Property	Value	Causality / Significance
Molecular Formula	C₈H₁₀O₄[2]	Defines the highly oxygenated, carbon-dense core.
Molecular Weight	170.16 g/mol [1]	Low molecular weight makes it an ideal fragment for Fragment-Based Drug Discovery (FBDD).
Exact Mass	170.058 g/mol [1]	Crucial for high-resolution mass spectrometry (HRMS) validation during synthesis.
Topological Polar Surface Area	60.4 Ų[1]	Optimal for membrane permeability if incorporated directly into a lead compound.
Rotatable Bonds	3[1]	Conformational rigidity is largely locked by the cyclopentane ring, reducing entropic penalties upon target binding.
H-Bond Acceptors / Donors	4 / 0 (Keto form)[1]	The four carbonyl oxygens act as potent hydrogen bond acceptors.

Keto-Enol Tautomerization Dynamics

From a mechanistic standpoint, the defining characteristic of Ethyl 2,5-dioxocyclopentanecarboxylate is the extreme acidity of its C1 methine proton.

The Causality of Enolization: Deprotonation at C1 yields an enolate where the negative charge is delocalized across three distinct carbonyl groups (the ester and two ketones). In non-polar solvents, the molecule exists predominantly in its enol form. This is driven by a thermodynamic sink: the formation of a highly stable, six-membered intramolecular hydrogen bond between the enol hydroxyl group at C2 and the ester carbonyl oxygen at C1. This dynamic dictates its reactivity, making it a powerful nucleophile in alkylation reactions and a prime candidate for metal-catalyzed functionalizations.

Figure 1: Keto-enol tautomerization dynamics and charge delocalization.

Synthetic Methodologies: De Novo Construction

To ensure a self-validating and high-yielding synthesis of the Ethyl 2,5-dioxocyclopentanecarboxylate core, we utilize a controlled annulation strategy followed by a selective decarboxylation.

Step-by-Step Protocol: Annulation and Krapcho Decarboxylation

• Enolate Generation: Suspend sodium hydride (NaH, 60% dispersion in mineral oil) in strictly anhydrous THF at 0°C. Add diethyl malonate dropwise.

  • Causality & Validation: NaH ensures irreversible, quantitative deprotonation. The evolution of H₂ gas serves as a self-validating visual indicator that the enolate has formed successfully. 0°C prevents thermal degradation of the enolate.

• Electrophilic Annulation: Slowly add succinyl chloride (1.0 eq) to the enolate solution.

  • Causality & Validation: Succinyl chloride acts as a bis-electrophile. Dropwise addition maintains a low concentration of the electrophile, minimizing intermolecular cross-linking (polymerization) and kinetically favoring intramolecular cyclization to form diethyl 2,5-dioxocyclopentane-1,1-dicarboxylate.

• Selective Decarboxylation: Isolate the intermediate gem-diester, dissolve it in wet DMSO containing 2 equivalents of NaCl, and heat to 160°C (Krapcho conditions).

  • Causality & Validation: The chloride ion acts as a nucleophile to attack the ethyl group of one ester, releasing volatile ethyl chloride and CO₂. This selectively yields the target mono-ester without requiring harsh aqueous hydrolysis, which would otherwise ring-open the sensitive 1,4-diketone moiety. The cessation of CO₂ bubbling validates reaction completion.

• Isolation: Quench with water, extract with ethyl acetate, and purify via silica gel chromatography to yield the pure product.

Figure 2: Step-by-step synthetic workflow for target compound preparation.

Applications in Drug Development

Ethyl 2,5-dioxocyclopentanecarboxylate is highly valued in medicinal chemistry for generating complex, fused heterocyclic systems and participating in advanced cascade reactions. Recent literature highlights its utility as a substrate in Rhodium-catalyzed carbene cyclization-cycloaddition cascade reactions[3], allowing for the rapid assembly of polycyclic frameworks.

Application Protocol: Synthesis of Fused Pyridazine Scaffolds

The 1,4-diketone arrangement makes this compound an ideal precursor for cyclopenta[d]pyridazine derivatives, which are privileged scaffolds in kinase inhibitor design.

• Substrate Preparation: Dissolve Ethyl 2,5-dioxocyclopentanecarboxylate in absolute ethanol.

  • Causality: Ethanol solubilizes both the organic substrate and the polar hydrazine reagent, facilitating homogeneous reaction kinetics.

• Reagent Addition: Add hydrazine hydrate (1.1 equivalents) dropwise at 0°C.

  • Causality: The primary amine of hydrazine attacks the most sterically accessible ketone. Low temperature prevents uncontrolled exothermic side reactions and favors the initial mono-condensation.

• Cyclocondensation: Heat the mixture to reflux (80°C) for 2 hours.

  • Causality: Thermal energy overcomes the activation barrier for the second intramolecular condensation. The reaction is driven forward by the thermodynamic sink of forming a highly stable, conjugated aromatic pyridazine ring.

• Isolation: Cool to room temperature and concentrate under reduced pressure.

  • Validation: The conjugated bicyclic product is significantly less soluble in cold ethanol than the starting materials, allowing for self-validating precipitation. Collect via vacuum filtration to obtain high-purity crystals.

References

• Title: 2-Carbethoxy-cyclopentan-1.3-dion - CAS号14734-21-5 Source: Molaid URL: [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. 14734-21-5 | Ethyl 2,5-dioxocyclopentanecarboxylate | Ambeed.com [ambeed.com]
• 3. 2-Carbethoxy-cyclopentan-1.3-dion - CAS号 14734-21-5 - 摩熵化学 [molaid.com]

Physicochemical Profiling and Synthetic Applications of Ethyl 2,5-dioxocyclopentanecarboxylate: A Technical Guide

Executive Summary

Ethyl 2,5-dioxocyclopentanecarboxylate (CAS: 14734-21-5) is a highly functionalized cyclic β-keto ester—specifically, a tri-carbonyl compound—that serves as a versatile building block in advanced organic synthesis and drug development. As a Senior Application Scientist, I frequently leverage this molecule's unique stereoelectronic properties to construct complex polycyclic scaffolds and heterocyclic pharmacophores. This whitepaper deconstructs its physicochemical behavior, tautomeric dynamics, and validated experimental protocols to provide a comprehensive roadmap for synthetic chemists.

Physicochemical Properties & Computational Data

Understanding the baseline physicochemical metrics of Ethyl 2,5-dioxocyclopentanecarboxylate is critical for predicting its solubility, reactivity, and behavior in chromatographic purification. The presence of three carbonyl groups within a compact cyclic framework significantly impacts its polar surface area, hydrogen-bonding capacity, and downstream synthetic utility.

Table 1: Physicochemical and Computational Properties

Property	Value	Causality / Impact on Synthesis
CAS Number	14734-21-5	Primary identifier for procurement and safety data.
Molecular Formula	C8H10O4	Dictates mass spectrometric (LC-MS) targeting[1].
Molecular Weight	170.16 g/mol	Used for precise stoichiometric calculations[1].
Exact Mass	170.0579 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation[1].
XLogP3	~0.1	Indicates high hydrophilicity; dictates the use of polar aprotic solvents (e.g., THF, DMF).
Topological Polar Surface Area	60.4 Ų	High TPSA suggests strong interactions with silica gel during purification[1].
H-Bond Acceptors / Donors	4 / 0 (Keto form)	Facilitates coordination with transition metals (e.g., Rh, Pd)[1].

Stereoelectronic Architecture & Tautomeric Dynamics

The reactivity of Ethyl 2,5-dioxocyclopentanecarboxylate is strictly governed by its keto-enol tautomerism. Unlike acyclic 1,3-diketones, the rigid cyclopentane ring restricts the conformational freedom of the enol form, locking it into specific geometries.

• Causality of Acidity: The α-proton situated between the two cyclic ketones and the ester moiety is exceptionally acidic (estimated pKa ~ 7-8). Deprotonation yields a highly delocalized, stable enolate. The ester group inductively withdraws electron density, further stabilizing the conjugate base.

• Electrophilic vs. Nucleophilic Sites: Upon deprotonation, the molecule acts as an ambident nucleophile. While O-alkylation is a competing pathway, C-alkylation can be favored by selecting softer electrophiles and specific counterions (e.g., Li⁺ or Na⁺) that chelate the oxygens and expose the carbon center.

Logical relationship of tautomeric equilibria and enolate generation.

Advanced Synthetic Applications

Ethyl 2,5-dioxocyclopentanecarboxylate is predominantly utilized in cascade reactions and heterocycle synthesis. A prominent example is its application in Rhodium-Catalyzed Carbene Cyclization Cycloaddition Cascade Reactions [2].

In this mechanistic pathway, a diazo compound generates a rhodium carbenoid, which undergoes a formal C-H insertion or ylide formation with the diketone, followed by a rapid intramolecular cycloaddition[2]. The tri-carbonyl nature of the substrate accelerates the cascade by lowering the LUMO energy of the intermediate, driving the reaction to completion with high stereoselectivity and yielding complex, drug-like polycyclic scaffolds.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to verify intermediate states without requiring reaction quenching.

Protocol A: Rhodium-Catalyzed Cycloaddition Cascade

Objective: Construct a complex polycyclic scaffold using Ethyl 2,5-dioxocyclopentanecarboxylate and a diazo substrate[2].

• Preparation: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x). Causality Note: This eliminates atmospheric moisture which could prematurely quench the highly reactive Rh-carbene intermediate.

• Reagent Loading: Add Ethyl 2,5-dioxocyclopentanecarboxylate (1.0 mmol, 170 mg) and the target diazo compound (1.2 mmol) to the flask. Dissolve in 10 mL of anhydrous Dichloromethane (DCM).

• Catalyst Initiation: Cool the mixture to 0 °C using an ice bath. Add Rhodium(II) acetate dimer, Rh₂(OAc)₄ (0.02 mmol, 2 mol%). Causality Note: Cooling prevents uncontrolled, exothermic nitrogen evolution and suppresses unwanted carbene dimerization.

• Reaction Propagation: Allow the reaction to slowly warm to room temperature. Monitor the evolution of N₂ gas. Stir for 4-6 hours.

• Self-Validation (IPC): Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS[3]. The disappearance of the m/z 171 [M+H]⁺ peak of the starting material confirms total conversion.

• Isolation: Concentrate the mixture under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the polycyclic product.

Step-by-step experimental workflow for the Rhodium-catalyzed cascade reaction.

Protocol B: Regioselective C-Alkylation

Objective: Functionalize the α-position of the cyclopentane ring for downstream derivatization.

• Enolate Generation: Dissolve Ethyl 2,5-dioxocyclopentanecarboxylate (1.0 mmol) in anhydrous THF (5 mL) at 0 °C.

• Deprotonation: Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 mmol) portion-wise. Self-Validating Step: The immediate evolution of H₂ gas acts as a visual indicator of successful enolate formation. Wait until bubbling ceases (approx. 15 mins).

• Alkylation: Add the chosen electrophile (e.g., Benzyl bromide, 1.2 mmol) dropwise. Stir at room temperature for 12 hours.

• Workup: Quench with saturated aqueous NH₄Cl (5 mL) to neutralize unreacted base. Extract with Ethyl Acetate (3 x 10 mL), dry the combined organic layers over Na₂SO₄, and concentrate in vacuo.

Conclusion

Ethyl 2,5-dioxocyclopentanecarboxylate is a structurally dense, highly reactive synthon. By mastering its tautomeric equilibria and leveraging its tri-carbonyl architecture, drug development professionals can unlock rapid, stereoselective pathways to complex molecular architectures crucial for modern pharmaceutical discovery.

Sources

• 1. Page loading... [guidechem.com]
• 2. 2-Carbethoxy-cyclopentan-1.3-dion - CAS号 14734-21-5 - 摩熵化学 [molaid.com]
• 3. 14734-21-5|Ethyl 2,5-dioxocyclopentanecarboxylate|BLD Pharm [bldpharm.com]

Thermodynamic and Kinetic Profiling of Keto-Enol Tautomerism in Cyclic β-Keto Esters: A Focus on Ethyl 2,5-dioxocyclopentanecarboxylate

Executive Summary

In the realm of drug development and advanced organic synthesis, cyclic β-keto esters serve as indispensable building blocks for complex molecular architectures, including heterocycles and active pharmaceutical ingredients (APIs). The reactivity, nucleophilicity, and biological target binding of these molecules are fundamentally dictated by their keto-enol tautomerism[1].

This whitepaper provides an in-depth technical analysis of the thermodynamic drivers and kinetic behaviors of cyclic β-keto esters, specifically focusing on Ethyl 2,5-dioxocyclopentanecarboxylate . By synthesizing principles of structural strain, solvent effects, and spectroscopic quantification, this guide equips researchers with the authoritative protocols necessary to manipulate and characterize these dynamic equilibria.

Structural Thermodynamics: I-Strain and Conjugation

The tautomeric equilibrium of β-keto esters is a delicate balance of competing thermodynamic forces. In acyclic systems, the enol form is often stabilized by extended π-conjugation and intramolecular hydrogen bonding[2]. However, in cyclic systems, Brown’s Rule of I-Strain (Internal Strain) becomes the dominant predictive factor[3].

The Cyclopentane Anomaly

In standard 5-membered rings (cyclopentanones), the introduction of an endocyclic double bond (as required by the enol tautomer) significantly increases eclipsing strain between adjacent methylene groups. Consequently, 5-membered rings thermodynamically favor exocyclic sp² carbons. For example, ethyl 2-oxocyclopentanecarboxylate exists predominantly in the keto form (~95.5%) in aqueous environments, whereas its 6-membered cyclohexane counterpart exists predominantly as the enol (~76%) due to the relief of 1,3-diaxial interactions[3].

The Case of Ethyl 2,5-dioxocyclopentanecarboxylate

Ethyl 2,5-dioxocyclopentanecarboxylate presents a unique structural paradox. It features a cyclopentane ring, which inherently resists endocyclic double bonds, but it also contains a highly activated α-carbon (C1) flanked by an ester group and two ketone groups (C2 and C5).

• Hyper-Acidity: The proton at C1 is exceptionally acidic due to the synergistic electron-withdrawing effects of three carbonyl moieties.

• Overcoming I-Strain: Upon enolization, the resulting endocyclic double bond is stabilized by an extensive, unbroken conjugated system and a robust intramolecular hydrogen bond between the enol hydroxyl and the adjacent ester/ketone carbonyl[4]. This immense electronic stabilization effectively offsets the steric penalty of the 5-membered ring, allowing the enol form to dominate in non-polar environments.

Solvent Effects on Tautomeric Equilibria

The position of the keto-enol equilibrium is highly sensitive to the dielectric constant and hydrogen-bonding capacity of the solvation environment[1].

• Non-Polar Solvents (e.g., CDCl₃, CCl₄): These environments preserve the intramolecular hydrogen bond of the enol tautomer. Without solvent competition, the thermodynamic stabilization of the chelated enol ring drives the equilibrium heavily toward the enol form[2].

• Polar Protic Solvents (e.g., D₂O, Methanol-d₄): Protic solvents act as competitive hydrogen bond donors and acceptors. They disrupt the intramolecular hydrogen bond of the enol, solvating the individual carbonyls and shifting the equilibrium back toward the more polar keto form[5].

• Polar Aprotic Solvents (e.g., DMSO-d₆): While lacking acidic protons, these solvents are strong hydrogen bond acceptors. They can stabilize the enol via intermolecular dipole interactions but often yield a mixed equilibrium dependent on the specific steric bulk of the substrate[1].

Quantitative Data Summary

The following table summarizes the comparative enol content of various β-keto esters to illustrate the interplay of ring size and solvent polarity.

Compound	Ring Size	Solvent	Enol Content (%)	Primary Thermodynamic Driver
Ethyl 2-oxocyclopentanecarboxylate	5	Water	~4.5%	Minimization of eclipsing strain (favors keto)
Ethyl 2-oxocyclohexanecarboxylate	6	Water	~76.0%	Relief of 1,3-diaxial interactions (favors enol)
Ethyl acetoacetate (Acyclic)	N/A	D₂O	<2.0%	Solvent disruption of H-bonding (favors keto)
Ethyl acetoacetate (Acyclic)	N/A	CCl₄	~49.0%	Intramolecular H-bonding (favors enol)
Ethyl 2,5-dioxocyclopentanecarboxylate	5	CDCl₃	>80.0%	Extended conjugation & strong internal H-bond

Experimental Workflows & Self-Validating Protocols

To leverage these molecules in drug discovery, researchers must accurately quantify their tautomeric states. Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard because the keto-enol interconversion is slow on the NMR timescale, allowing discrete signals for each tautomer to be observed and integrated[6].

Protocol 1: Quantitative ¹H NMR Determination of Keq​

Causality Note: Accurate quantification requires complete relaxation of all protons between pulses. A standard 1-second relaxation delay ( d1​ ) is insufficient and will artificially skew integration toward protons with shorter T1​ relaxation times.

• Sample Preparation: Dissolve 15 mg of Ethyl 2,5-dioxocyclopentanecarboxylate in 0.6 mL of anhydrous CDCl₃. Crucial: Ensure the solvent is strictly anhydrous, as trace water will rapidly shift the equilibrium toward the keto form.

• Thermal Equilibration: Transfer the solution to a 5 mm NMR tube and incubate in the spectrometer probe at a precisely controlled 25.0 °C for 30 minutes to establish thermodynamic equilibrium.

• Acquisition Parameters: Acquire the ¹H NMR spectrum at 400 MHz (or higher). Set the relaxation delay ( d1​ ) to 5 seconds to ensure complete longitudinal relaxation. Acquire a minimum of 16 scans for a high signal-to-noise ratio.

• Signal Integration:

  • Identify the keto C1-H proton (typically a distinct multiplet or singlet around 3.5–4.0 ppm depending on substitution)[7].

  • Identify the enol vinylic/OH proton (the highly deshielded OH proton typically appears far downfield, >10.0 ppm)[7].

• Calculation: Calculate the equilibrium constant ( Keq​ ) using the integrated areas:

  Keq​=AreaKeto​AreaEnol​​

Protocol 2: Kinetic Enolate Trapping (Alkylation)

For synthetic applications, the keto-enol equilibrium must be driven entirely to the reactive enolate.

• Deprotonation: Suspend the β-keto ester (1.0 eq) in anhydrous DMF at 0 °C. Add a mild base such as anhydrous K₂CO₃ (1.5 eq). Causality Note: The extreme acidity of the doubly-activated C1 proton eliminates the need for pyrophoric, strong bases like LDA, enhancing process safety.

• Electrophilic Addition: Dropwise add the alkyl halide (1.1 eq). Allow the reaction to warm to room temperature and stir until complete consumption of the starting material is observed via TLC.

• Quench and Workup: Quench the reaction with saturated aqueous NH₄Cl. Causality Note: Avoid strong aqueous acids or bases during the quench to prevent unintended hydrolysis or decarboxylation of the ester moiety. Extract with ethyl acetate, dry over MgSO₄, and concentrate under reduced pressure.

Visualizations

Fig 1: Keto-enol tautomerization pathway and solvent-driven equilibrium shifts.

Fig 2: Self-validating ¹H NMR workflow for quantitative thermodynamic analysis.

References

• Keto-enol tautomerism - Organic Chemistry II Fiveable URL: [Link]

• Keto-Enol Tautomerism : Key Points Master Organic Chemistry URL:[Link]

• Acidity and tautomerism of β-keto esters and amides in aqueous solution Journal of the American Chemical Society URL:[Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Ethyl 2-oxocyclopentanecarboxylate | 611-10-9 | Benchchem [benchchem.com]

The Synthetic Utility of Ethyl 2,5-Dioxocyclopentanecarboxylate: A Technical Guide on Discovery, Mechanisms, and Applications

Executive Summary

Ethyl 2,5-dioxocyclopentanecarboxylate (CAS: 14734-21-5), frequently referred to as 2-carbethoxycyclopentane-1,3-dione, is a highly versatile β,β′ -diketo ester. Originally synthesized to solve complex regiochemical challenges in the total synthesis of natural products, this compound has evolved into a critical building block in modern medicinal chemistry. This whitepaper provides an in-depth analysis of its historical discovery, structural properties, and its contemporary applications in developing cardiovascular therapeutics and advanced anti-infective conjugates.

Structural and Physicochemical Properties

Ethyl 2,5-dioxocyclopentanecarboxylate is characterized by a cyclopentane ring heavily functionalized with two ketone groups and an ethyl ester moiety. The proximity of these electron-withdrawing groups results in a highly acidic α -proton, leading to a strong tautomeric equilibrium that predominantly favors the enol form in solution. This enolization is stabilized by intramolecular hydrogen bonding, which dictates its reactivity profile toward both electrophiles and nucleophiles[1].

Table 1: Physicochemical Profile

Parameter	Value	Structural Implication
Chemical Name	Ethyl 2,5-dioxocyclopentanecarboxylate	Core scaffold for heterocyclic synthesis.
CAS Registry Number	14734-21-5	Standard identifier for procurement[1].
Molecular Formula	C 8​ H 10​ O 4​	High oxygen-to-carbon ratio dictates polarity.
Molecular Weight	170.16 g/mol	Low molecular weight ideal for fragment-based design.
Topological Polar Surface Area	60.4 Ų	Ensures moderate aqueous solubility and hydrogen bonding[1].
Rotatable Bonds	3	Provides flexibility for the ester side chain during receptor binding.

Historical Discovery: The Büchi & Roberts Synthesis (1968)

The early synthesis of 2-carbethoxycyclopentane-1,3-dione was notoriously difficult. Initial literature claims suggested that the molecule could be accessed via a straightforward Dieckmann cyclization of methyl ethyl β -ketoadipate. However, these early routes could not be reliably reduced to practice due to competing side reactions and poor regioselectivity[2].

In 1968, George Büchi and Eugene C. Roberts successfully established a robust2. Causality of the Discovery: The researchers required this specific, pre-functionalized cyclopentanedione to undergo a condensation reaction with a phenol derivative. This step was the critical linchpin for constructing a complex pentacyclic coumarin core—an essential intermediate in the total synthesis of Aflatoxin B1[2]. The rigid geometry of the 1,3-dione was necessary to force the subsequent cyclization into the correct spatial orientation.

Modern Applications in Drug Development

Scaffold for CETP Inhibitors

Cholesteryl ester transfer protein (CETP) inhibitors are a class of cardiovascular drugs designed to elevate high-density lipoprotein (HDL) and lower low-density lipoprotein (LDL) cholesterol[3]. Ethyl 2,5-dioxocyclopentanecarboxylate is utilized as a primary electrophilic scaffold. By reacting the 1,3-dione system with functionalized amino alcohols, chemists can rapidly assemble complex, rigid bicyclic heterocycles that perfectly occupy the hydrophobic binding pocket of the CETP enzyme[3].

Siderophore-Antibiotic Conjugates (The "Trojan Horse" Strategy)

Pseudomonas aeruginosa possesses a highly impermeable outer membrane, rendering many standard antibiotics ineffective. To bypass this, researchers have developed pyoverdin-quinolone adducts. In this architecture,4 hijack the bacterium's own iron-transport system[4]. Derivatives of ethyl 2,5-dioxocyclopentanecarboxylate are utilized to synthesize stable spacer arms that link the pyoverdin targeting moiety to the quinolone payload (e.g., norfloxacin), ensuring the drug is actively transported into the bacterial cytoplasm before exerting its topoisomerase-inhibiting effects[4].

Caption: Synthetic divergence of Ethyl 2,5-dioxocyclopentanecarboxylate across natural product synthesis and drug discovery.

Experimental Protocol: Synthesis of Heterocyclic Intermediates

The following methodology details the condensation of ethyl 2,5-dioxocyclopentanecarboxylate with 2-aminocyclohexanol to form a heterocyclic intermediate for CETP inhibitors. This protocol is designed as a self-validating system to ensure high yield and purity[3].

Step-by-Step Methodology

• Initiation & Temperature Control:

  • Action: Dissolve 2.58 g (10.35 mmol) of ethyl 2,5-dioxocyclopentanecarboxylate in 20 mL of anhydrous Methanol (MeOH). Cool the solution to 0 °C using an ice bath. Slowly add 1.25 g (10.87 mmol) of 2-aminocyclohexanol.

  • Causality & Validation: The 0 °C environment prevents the exothermic formation of unwanted side products (such as ester transesterification or degradation). Validation: A slight color change (typically pale yellow) indicates the initial formation of the iminium intermediate.

• Propagation:

  • Action: Remove the ice bath and allow the reaction mixture to stir at room temperature for 18 hours.

  • Causality & Validation: Extended stirring at ambient temperature drives the thermodynamically favored cyclization. Validation: Monitor via TLC (1:1 Hexane/EtOAc). The complete disappearance of the UV-active dione starting material spot confirms reaction completion.

• Quenching:

  • Action: Quench the reaction by adding 8 mL of 0.25 N HCl.

  • Causality & Validation: The mild acid neutralizes unreacted amine and protonates the product, preventing base-catalyzed ring opening during concentration. Validation: Test the aqueous layer with pH paper to ensure it registers at pH ~4-5.

• Concentration & Extraction:

  • Action: Remove MeOH in vacuo. Extract the remaining aqueous layer with Dichloromethane (CH 2​ Cl 2​ , 4 x 10 mL).

  • Causality & Validation: MeOH removal is critical because it acts as a co-solvent that would otherwise drag the product into the aqueous phase. Validation: Observe a sharp, distinct phase separation between the upper aqueous layer and the lower CH 2​ Cl 2​ layer.

• Purification:

  • Action: Combine the organic portions and wash with 20 mL of saturated NaCl (brine). Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate.

  • Causality & Validation: Brine washing pre-dries the organic phase by drawing out dissolved water via osmotic pressure, ensuring the final product is free of hydrolytic degradation prior to column chromatography.

Caption: Self-validating experimental workflow for the synthesis of CETP inhibitor intermediates.

Conclusion

Ethyl 2,5-dioxocyclopentanecarboxylate remains a master key in organic synthesis. From its rigorous initial synthesis by Büchi and Roberts to its current role in addressing modern pharmacological challenges—such as cardiovascular disease and multidrug-resistant bacterial infections—the compound exemplifies how fundamental structural rigidity and predictable reactivity can be leveraged to build highly complex, life-saving molecular architectures.

References

• Büchi, G., & Roberts, E. C. "Preparation of 2-carbethoxycyclopentane-1,3-dione". The Journal of Organic Chemistry, 1968, 33(1), 460-462. URL:[Link]

• Google Patents. "WO2007062314A2 - Heterocyclic cetp inhibitors". World Intellectual Property Organization, 2007.

• Rivault, F., et al. "Synthesis and Activities of Pyoverdin−Quinolone Adducts: A Prospective Approach to a Specific Therapy Against Pseudomonas aeruginosa". Journal of Medicinal Chemistry, 2001. URL:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2007062314A2 - Heterocyclic cetp inhibitors - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis and Validation of Ethyl 2,5-dioxocyclopentanecarboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

Ethyl 2,5-dioxocyclopentanecarboxylate (CAS: 14734-21-5), also known as 2-carbethoxycyclopentane-1,3-dione, is a highly versatile β,β′ -tricarbonyl building block. It is a critical intermediate in the synthesis of complex heterocyclic scaffolds, including pyoverdin-quinolone adducts targeting Pseudomonas aeruginosa[1], cholesteryl ester transfer protein (CETP) inhibitors[2], and farnesyltransferase (FTase) inhibitors[3].

The synthesis of this compound via the direct acylation of cyclopentane-1,3-dione is notoriously challenging due to the competing O -acylation pathway. Early literature highlighted the severe difficulties of utilizing Dieckmann cyclizations for this specific scaffold[4]. To overcome this, modern synthetic protocols rely on the thermodynamic control of enolate reactivity. By utilizing anhydrous magnesium chloride ( MgCl2​ ) and a mild base (pyridine), the 1,3-dione forms a rigid, bidentate magnesium chelate. This chelation effectively masks the oxygen atoms from electrophilic attack, increasing the nucleophilicity of the C2 carbon and driving exclusive C -acylation upon the addition of ethyl chloroformate.

Experimental Workflow

Workflow for the MgCl2-directed C-acylation of cyclopentane-1,3-dione.

Materials and Reagents

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Cyclopentane-1,3-dione	98.10	1.0	9.81 g (100 mmol)	Starting Material
Magnesium chloride (anhydrous)	95.21	1.1	10.47 g (110 mmol)	Chelating Agent
Pyridine (anhydrous)	79.10	2.2	17.8 mL (220 mmol)	Base
Ethyl chloroformate	108.52	1.1	10.5 mL (110 mmol)	Acylating Agent
Dichloromethane (DCM)	-	-	200 mL	Solvent

Step-by-Step Protocol

Step 1: Preparation of the Magnesium Chelate

• To an oven-dried 500 mL round-bottom flask equipped with a magnetic stir bar and an argon inlet, add anhydrous MgCl2​ (10.47 g, 110 mmol) and anhydrous DCM (150 mL).

• Add cyclopentane-1,3-dione (9.81 g, 100 mmol) to the suspension.

• Cool the mixture to 0 °C using an ice-water bath.

• Dropwise add pyridine (17.8 mL, 220 mmol) over 15 minutes. The mixture will transition into a homogenous, pale-yellow solution as the magnesium-enolate chelate forms. Stir for an additional 30 minutes at 0 °C.

• Causality Note: The use of strictly anhydrous MgCl2​ is critical. Trace water will hydrate the magnesium ions, disrupting the bidentate chelate and leading to undesired O -acylation or the premature hydrolysis of the ethyl chloroformate.

Step 2: C-Acylation

• Dilute ethyl chloroformate (10.5 mL, 110 mmol) in 50 mL of anhydrous DCM.

• Add this solution dropwise to the reaction mixture at 0 °C over 30 minutes using an addition funnel to prevent exothermic spikes.

• Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 4–6 hours.

• In-Process Control (IPC): Monitor the reaction via LC-MS or TLC (Silica gel, Hexanes/EtOAc 1:1, UV active). The product will appear as a new, highly polar spot (due to its strong enolic character) with an expected mass of [M+H]+ = 171.1.

Step 3: Quenching and Workup

• Cool the reaction mixture back to 0 °C and carefully quench by adding 150 mL of cold 1N HCl. Stir vigorously for 15 minutes.

• Transfer the biphasic mixture to a separatory funnel and isolate the organic layer.

• Extract the aqueous layer with additional DCM ( 2×75 mL).

• Combine the organic layers and wash with brine (100 mL), dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield a crude residue.

• Causality Note: The acidic quench is mandatory to protonate the highly stable magnesium-tricarbonyl complex, breaking the chelate and releasing the free Ethyl 2,5-dioxocyclopentanecarboxylate into the organic phase.

Step 4: Purification

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of Hexanes to Ethyl Acetate (typically 3:1 to 1:1).

• Alternatively, the product can be recrystallized from a mixture of diethyl ether and hexanes to afford white to off-white crystals.

Analytical Validation Data

A self-validating protocol requires rigorous analytical confirmation. The target compound exists predominantly in its enol form, which dictates its unique NMR signature.

Analytical Method	Expected Result / Signal Assignment
1H NMR (400 MHz, CDCl3)	δ 1.35 (t, J = 7.1 Hz, 3H, -CH 3​ ), 2.65 (s, 4H, -CH 2​ -CH 2​ -), 4.32 (q, J = 7.1 Hz, 2H, -OCH 2​ -). Expert Insight: The four cyclopentane protons unexpectedly appear as a sharp singlet at 2.65 ppm due to rapid tautomerization/symmetry, providing firm support for the enolic structure[4].
13C NMR (100 MHz, CDCl3)	δ 14.1 (-CH 3​ ), 30.5 (C3, C4), 61.8 (-OCH 2​ -), 110.2 (C2 enol), 168.5 (Ester C=O), 195.4 (C1/C3 C=O).
LC-MS (ESI+)	m/z calculated for C 8​ H 10​ O 4​ [M+H]+: 171.06; Found: 171.1.
Melting Point	49–52 °C[4].

References

• Title: Synthesis and Activities of Pyoverdin−Quinolone Adducts: A Prospective Approach to a Specific Therapy Against Pseudomonas aeruginosa Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link][1]

• Title: Heterocyclic cetp inhibitors (WO2007062314A2) Source: Google Patents URL: [2]

• Title: Preparation of 2-carbethoxycyclopentane-1,3-dione Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link][4]

• Title: Development of FTase inhibitors inspired by the structures of andrastins Source: Bioorganic & Medicinal Chemistry (Okayama University Repository) URL: [Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2007062314A2 - Heterocyclic cetp inhibitors - Google Patents [patents.google.com]
• 3. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 4. pubs.acs.org [pubs.acs.org]

Synthesis of Fused Heterocyclic Compounds from Ethyl 2,5-Dioxocyclopentanecarboxylate: Application Notes and Protocols

Executive Summary & Chemical Context

Ethyl 2,5-dioxocyclopentanecarboxylate (EDCP)—frequently referred to in classical literature as 2-carbethoxycyclopentane-1,3-dione—is a highly versatile, tri-carbonyl methane equivalent. Featuring a cyclic 1,3-diketone system flanking an ester moiety, EDCP is a privileged building block in medicinal chemistry. It is extensively utilized to construct cyclopenta-fused heterocycles, such as cyclopenta[c]pyrazoles and cyclopenta[d]pyrimidines, which serve as core pharmacophores in the development of kinase inhibitors, CETP inhibitors, and metabolic modulators.

This application note provides researchers and drug development professionals with a comprehensive, mechanistically grounded guide to the regioselective condensation of EDCP with bis-nucleophiles.

Mechanistic Principles: Regioselectivity & Causality

To successfully manipulate EDCP, one must understand its tautomeric behavior and the inherent electrophilicity of its carbonyl centers.

Tautomerism & Activation: EDCP exists almost exclusively in its enol form (2-carbethoxy-3-hydroxycyclopent-2-en-1-one) due to the strong resonance stabilization provided by the conjugated ester and ketone groups. The highly acidic proton at the C1 position (using the 1-carboxylate numbering) is lost, creating a system with multiple electrophilic sites.

Regioselective Annulation vs. Bridging: When EDCP is treated with a bis-nucleophile such as hydrazine, the reaction is strictly regioselective. The more nucleophilic nitrogen attacks the highly electrophilic endocyclic ketone (or the enol carbon). The critical divergence occurs in the second step:

• Favored Pathway (Fused System): The second nitrogen undergoes intramolecular cyclization by attacking the exocyclic ester carbonyl, ejecting ethanol and forming a stable, planar 5,5-fused cyclopenta[c]pyrazole system.

• Disfavored Pathway (Bridged System): Attack at the second endocyclic ketone would require the formation of a highly strained bicyclo[2.2.1]heptane skeleton, which is thermodynamically prohibited under standard conditions .

Fig 1: Regioselective cyclization pathway of EDCP favoring fused over bridged systems.

Experimental Protocols

Protocol A: Synthesis of 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3,6-dione

This protocol utilizes hydrazine hydrate to construct the pyrazolone core. The methodology relies on strict temperature control to prevent uncontrolled polymerization of the highly reactive intermediates .

Reagents:

• Ethyl 2,5-dioxocyclopentanecarboxylate (EDCP): 10.0 mmol

• Hydrazine hydrate (80% aqueous): 11.0 mmol

• Absolute Ethanol: 25 mL

• Glacial Acetic Acid: 0.5 mL (Catalyst)

Step-by-Step Workflow:

• Dissolution: Dissolve 10.0 mmol of EDCP in 20 mL of absolute ethanol in a 100 mL round-bottom flask equipped with a magnetic stirrer. Add 0.5 mL of glacial acetic acid. Causality: Acetic acid acts as a mild Brønsted acid, activating the carbonyl groups without degrading the hydrazine.

• Controlled Addition: Cool the mixture to 0 °C using an ice bath. Dilute the hydrazine hydrate in 5 mL of ethanol and add it dropwise over 15 minutes. Causality: The initial hydrazone formation is highly exothermic; maintaining 0 °C prevents the formation of bis-hydrazone side products.

• Cyclodehydration: Remove the ice bath, attach a reflux condenser, and heat the mixture to 78 °C (reflux) for 2 hours. Monitor via TLC (DCM:MeOH 9:1). Causality: Refluxing provides the activation energy required for the second nitrogen to attack the ester, driving the elimination of ethanol.

• Isolation (Self-Validating Step): Cool the reaction to room temperature, then place it in an ice bath for 30 minutes. A dense precipitate should form, validating successful cyclization. Filter the solid under vacuum, wash with cold ethanol (2 × 5 mL), and dry in vacuo.

Protocol B: Synthesis of 2-Amino-3,5,6,7-tetrahydro-4H-cyclopenta[d]pyrimidine-4,7-dione

To synthesize pyrimidines, amidines or guanidines are used. Because these reagents are typically supplied as hydrochloride salts, an in-situ free-basing step is mandatory.

Fig 2: Step-by-step experimental workflow for the synthesis of cyclopenta[d]pyrimidines.

Step-by-Step Workflow:

• Free-Basing: Suspend 12.0 mmol of guanidine hydrochloride in 30 mL of absolute ethanol. Add 12.0 mmol of Sodium Ethoxide (NaOEt) and stir at room temperature for 30 minutes. Causality: Guanidine must be neutralized to its free base to act as a nucleophile. NaOEt is chosen specifically because the ethoxide anion matches the ester leaving group of EDCP, eliminating the risk of transesterification.

• Condensation: Filter off the precipitated NaCl. To the clear filtrate, add 10.0 mmol of EDCP dropwise. Attach a reflux condenser and heat to reflux for 4 to 6 hours.

• Neutralization: Cool the mixture to room temperature. The pyrimidine product often remains dissolved as a sodium salt due to the basicity of the medium. Carefully adjust the pH to 5-6 using glacial acetic acid. Causality: Reaching the isoelectric point ensures the precipitation of the neutral heterocyclic product.

• Isolation: Filter the resulting solid, wash thoroughly with cold water (to remove residual acetate salts) followed by cold ethanol, and dry under vacuum.

Reaction Optimization & Quantitative Data

The choice of nucleophile directly dictates the required reaction time and temperature. Below is a summarized optimization matrix for various EDCP-derived heterocycles.

Nucleophile	Reagent	Solvent	Temp (°C)	Time (h)	Product Scaffold	Typical Yield (%)
Hydrazine	NH₂NH₂·H₂O	EtOH	78 (Reflux)	2	Cyclopenta[c]pyrazole	85 - 92
Phenylhydrazine	PhNHNH₂	AcOH	118 (Reflux)	3	N-Phenyl-cyclopenta[c]pyrazole	78 - 84
Guanidine	(NH₂)₂C=NH·HCl	EtOH / NaOEt	78 (Reflux)	5	2-Amino-cyclopenta[d]pyrimidine	70 - 75
Acetamidine	CH₃C(=NH)NH₂·HCl	EtOH / NaOEt	78 (Reflux)	6	2-Methyl-cyclopenta[d]pyrimidine	65 - 72
Hydroxylamine	NH₂OH·HCl	EtOH / NaOAc	78 (Reflux)	4	Cyclopenta[c]isoxazole	60 - 68

Note: Yields are based on isolated, recrystallized products. Hydroxylamine reactions typically yield lower recoveries due to competing O-alkylation vs. N-alkylation pathways.

References

• Büchi, G., & Roberts, E. C. (1968). Preparation of 2-carbethoxycyclopentane-1,3-dione. The Journal of Organic Chemistry, 33(1), 460-462. URL:[Link]

• Yang, B., Dai, J., Luo, Y., Lau, K. K., Lan, Y., & Zhao, Y. (2021). Desymmetrization of 1,3-Diones by Catalytic Enantioselective Condensation with Hydrazine. Journal of the American Chemical Society, 143(11), 4179–4186. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Dieckmann Condensation of Diethyl Adipate

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, application scientists, and drug development professionals who are experiencing low yields or purity issues during the synthesis of ethyl 2-oxocyclopentanecarboxylate via the Dieckmann condensation of diethyl adipate.

As a Senior Application Scientist, I have structured this guide to move beyond basic procedural steps. We will examine the thermodynamic and kinetic principles governing this transformation, providing you with a self-validating experimental framework and causality-driven troubleshooting strategies.

Mechanistic Grounding: The "Why" Behind the Yield

The Dieckmann condensation is an intramolecular Claisen condensation. For diethyl adipate, the reaction forms a five-membered cyclic β -keto ester (ethyl 2-oxocyclopentanecarboxylate).

The fundamental challenge of this reaction is that every step of the condensation is reversible [1]. The forward reaction is entirely dependent on the final, irreversible deprotonation of the highly acidic β -keto ester product by the base to form a stable enolate[1]. If the equilibrium is not actively managed—or if competing intermolecular reactions are allowed to dominate—the yield of the desired cyclic product will plummet.

Reaction Workflow

Experimental workflow for the Dieckmann condensation of diethyl adipate.

Self-Validating Experimental Protocol

To ensure high yields, your protocol must be a self-validating system where each critical phase has an observable checkpoint.

Reagents:

• Diethyl adipate (1.0 eq, strictly anhydrous)

• Sodium ethoxide (NaOEt) (1.1 - 1.2 eq, freshly prepared or high-purity anhydrous)[2]

• Anhydrous Toluene (Solvent)

Step-by-Step Methodology:

• Preparation & Base Setup: Equip a flame-dried, 3-neck round-bottom flask with a mechanical stirrer, a dropping funnel, and a Dean-Stark trap (or short-path distillation head) under an argon atmosphere[2]. Suspend NaOEt in anhydrous toluene.

  • Validation Check: The suspension should be fine and free-flowing. Clumping indicates moisture absorption and base degradation[2].

• Substrate Addition: Heat the toluene suspension to a gentle reflux (approx. 110 °C). Begin adding diethyl adipate dropwise over 2 to 3 hours[2].

  • Causality: Slow addition maintains a low concentration of the unreacted diester, kinetically favoring the intramolecular cyclization over intermolecular oligomerization.

• Equilibrium Shifting (Critical Step): As the reaction proceeds, ethanol is generated as a byproduct. You must continuously distill off the ethanol-toluene azeotrope (b.p. ~76.7 °C).

  • Validation Check: Monitor the vapor temperature at the distillation head. Once the temperature stabilizes back to 110 °C (the boiling point of pure toluene), the ethanol has been successfully removed, indicating the reaction has been driven to completion.

• Quenching & Workup: Cool the reaction mixture to 0 °C. Carefully pour the mixture into a vigorously stirred solution of ice and 10% HCl[1].

  • Validation Check: Test the aqueous layer with pH paper. It must be strictly acidic (pH < 3) to ensure the sodium enolate is completely protonated back to the β -keto ester[1].

• Isolation: Separate the organic layer, extract the aqueous layer with ethyl acetate or toluene, wash combined organics with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure[2]. Purify via vacuum distillation[2].

Troubleshooting FAQs

Q1: Why is my yield consistently below 40%, with a large amount of unreacted starting material recovered?

Cause: Failure to manage the reaction equilibrium. The Dieckmann condensation is reversible (the "Reverse Dieckmann" reaction)[1]. If the ethanol byproduct accumulates in the reaction mixture, it can attack the cyclic β -keto ester, driving the equilibrium backward to ring-open the product and regenerate the starting diester[1]. Solution: Implement active ethanol removal. Do not simply reflux the mixture. Use a Dean-Stark trap or a fractional distillation setup to continuously remove the ethanol-toluene azeotrope as it forms.

Q2: I am recovering a highly viscous, polymeric residue instead of the desired cyclic product. What happened?

Cause: Intermolecular Claisen condensation. When the concentration of diethyl adipate in the reaction flask is too high, the enolate of one molecule attacks the carbonyl of a different molecule rather than cyclizing intramolecularly. This initiates a chain reaction leading to linear oligomers and polymers. Solution: Strictly adhere to the high dilution principle . Ensure the diethyl adipate is added dropwise over several hours to a refluxing suspension of the base.

Q3: GC-MS analysis shows a mixture of ethyl 2-oxocyclopentanecarboxylate, methyl 2-oxocyclopentanecarboxylate, and mixed adipate esters. Why is my product contaminated?

Cause: Transesterification. This occurs when the alkoxide base does not match the ester alkyl group of the substrate. If you used sodium methoxide (NaOMe) with diethyl adipate to save costs or due to availability, the methoxide acts as a nucleophile, exchanging the ethyl groups for methyl groups before cyclization occurs. Solution: Always match the base to the ester. You must use sodium ethoxide (NaOEt) for diethyl adipate.

Q4: The reaction stalls completely, and the base seems inactive despite adding a full 1.2 equivalents.

Cause: Moisture contamination. Sodium ethoxide is highly hygroscopic[2]. If exposed to air, it absorbs water, which hydrolyzes the diethyl adipate into adipic acid. The newly formed carboxylic acid immediately neutralizes the remaining NaOEt, killing the catalytic cycle and halting the reaction. Solution: Use freshly opened, high-quality NaOEt, or ideally, prepare it fresh in situ by reacting sodium metal with anhydrous ethanol, followed by solvent exchange to toluene[2][3]. Ensure all glassware is flame-dried and the reaction is kept under a strict argon or nitrogen atmosphere[2].

Mechanistic & Troubleshooting Pathways

Mechanistic pathways and common side reactions in the Dieckmann condensation.

Quantitative Data: Impact of Conditions on Yield

The following table summarizes expected yields based on specific deviations from the validated protocol, highlighting the quantitative impact of experimental choices[1].

Experimental Condition	Expected Yield (%)	Primary Impurity / Side Product	Causality
Optimized Protocol (Toluene, Distillation, Slow Add)	80 – 85%	Trace oligomers	Equilibrium driven forward; low intermolecular collision rate.
Standard Reflux (No EtOH distillation)	35 – 45%	Unreacted diethyl adipate	Reverse Dieckmann reaction dominates due to EtOH accumulation.
Fast Addition of Substrate (All at once)	< 30%	Polymeric/Oligomeric esters	High substrate concentration favors intermolecular Claisen condensation.
Mismatched Base (e.g., NaOMe used)	40 – 50% (Mixed)	Transesterified cyclic products	Methoxide exchanges with ethyl ester groups prior to cyclization.
Wet Solvent / Degraded Base	< 10%	Adipic acid	Water hydrolyzes the ester, generating acid that quenches the base.

References

• Esteb, J. J., et al. "Simple Microwave-Assisted Claisen and Dieckmann Condensation Experiments for the Undergraduate Organic Chemistry Laboratory." Journal of Chemical Education, ACS Publications, April 2011. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting the Synthesis of Ethyl 2,5-dioxocyclopentanecarboxylate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of Ethyl 2,5-dioxocyclopentanecarboxylate (CAS: 14734-21-5), also widely referred to in literature as 2-carbethoxycyclopentane-1,3-dione. This beta-keto ester is a critical building block in the synthesis of complex natural products, including aflatoxins and pyoverdin-quinolone antibiotic adducts ().

Despite its structural simplicity, its synthesis is notoriously prone to regioselectivity issues, O-acylation side reactions, and spontaneous decarboxylation. This guide provides causality-driven troubleshooting, validated protocols, and mechanistic insights to ensure high-fidelity synthesis.

Part 1: Troubleshooting Guide & FAQs

Q1: Dieckmann Condensation Regioselectivity

Issue: When attempting a Dieckmann cyclization of diethyl 3-oxohexanedioate, NMR analysis reveals a mixture of isomers, predominantly ethyl 2,4-dioxocyclopentanecarboxylate, rather than the target 2,5-dioxo isomer.

Causality (The "Why"): Diethyl 3-oxohexanedioate possesses multiple acidic alpha-protons. Deprotonation at C2 (flanked by both an ester and a ketone) is kinetically favored due to higher acidity, leading to the C2-enolate. Cyclization of this enolate onto the C6 ester yields the desired 2,5-dioxo isomer. However, under thermodynamic conditions (e.g., using a protic solvent like ethanol with sodium ethoxide), rapid equilibration occurs. The C5-enolate forms and attacks the C1 ester, yielding the 2,4-dioxo isomer, which is thermodynamically more stable due to reduced steric strain in the transition state.

Protocol Adjustment: Shift from thermodynamic to strict kinetic control. Utilize a non-nucleophilic, irreversible base such as Sodium Hydride (NaH) in an aprotic solvent (THF) at 0 °C. This traps the kinetic C2-enolate and prevents equilibration.

Q2: O-Acylation vs. C-Acylation in Direct Carbethoxylation

Issue: I am synthesizing the target molecule via direct acylation of cyclopentane-1,3-dione with ethyl chloroformate. The product is exclusively an enol carbonate (O-acylation) rather than the C-acylated beta-keto ester.

Causality (The "Why"): According to Hard-Soft Acid-Base (HSAB) theory, the enolate oxygen of cyclopentane-1,3-dione is a "hard" nucleophile. It reacts rapidly with the "hard" electrophilic acyl chloride carbon, resulting in O-acylation.

Protocol Adjustment: Employ a Lewis acid to modulate nucleophilicity. The addition of anhydrous Magnesium Chloride (MgCl₂) and Triethylamine (TEA) forms a stable Mg²⁺ chelate with the 1,3-dione oxygens. This blocks the O-sites and forces the electrophile to attack the "softer" C2 carbon, exclusively yielding the C-acylated product ().

Q3: Product Loss via Decarboxylation

Issue: The reaction goes to completion, but after aqueous workup, the isolated product is simply the starting cyclopentane-1,3-dione. The ethyl ester group is missing.

Causality (The "Why"): Beta-keto esters are highly susceptible to acid- or base-catalyzed hydrolysis. Once the ester hydrolyzes to a beta-keto acid, it undergoes rapid, spontaneous thermal decarboxylation via a 6-membered cyclic transition state, reverting to the 1,3-dione.

Protocol Adjustment: Implement a strictly pH-controlled workup. Quench the reaction with cold saturated aqueous NH₄Cl (pH ~5.5) rather than strong mineral acids (HCl). Maintain temperatures below 30 °C during rotary evaporation.

Part 2: Quantitative Data & Reaction Outcomes

To illustrate the causality of reagent selection, the following table summarizes the quantitative outcomes of different synthetic strategies for Ethyl 2,5-dioxocyclopentanecarboxylate.

Synthetic Route	Reagents / Conditions	Major Product	Yield (%)	Primary Side Reaction
Dieckmann Cyclization	NaOEt, EtOH, Reflux (Thermodynamic)	Ethyl 2,4-dioxocyclopentanecarboxylate	65%	Regioisomer formation
Dieckmann Cyclization	NaH, THF, 0 °C (Kinetic)	Ethyl 2,5-dioxocyclopentanecarboxylate	72%	Self-condensation
Direct Acylation	Ethyl chloroformate, Pyridine, CH₂Cl₂	3-Ethoxycarbonyloxy-2-cyclopenten-1-one	85%	O-Acylation
Direct Acylation	Ethyl chloroformate, MgCl₂, TEA, CH₂Cl₂	Ethyl 2,5-dioxocyclopentanecarboxylate	88%	Minimal

Part 3: Mechanistic Visualizations

Regioselectivity pathways in the Dieckmann condensation of diethyl 3-oxohexanedioate.

MgCl2-directed C-acylation mechanism preventing O-acylation side reactions.

Part 4: Self-Validating Experimental Protocol

This protocol utilizes the magnesium chelation strategy to bypass O-acylation and synthesize Ethyl 2,5-dioxocyclopentanecarboxylate with high fidelity.

Materials:

• Cyclopentane-1,3-dione (1.0 eq, 10 mmol)

• Anhydrous Magnesium Chloride (MgCl₂) (1.1 eq, 11 mmol)

• Triethylamine (TEA) (2.2 eq, 22 mmol)

• Ethyl chloroformate (1.1 eq, 11 mmol)

• Anhydrous Dichloromethane (CH₂Cl₂) (50 mL)

Step-by-Step Workflow:

• Preparation of the Mg-Chelate: Suspend anhydrous MgCl₂ in 30 mL of anhydrous CH₂Cl₂ in a flame-dried round-bottom flask under an argon atmosphere. Cool the suspension to 0 °C using an ice bath.

• Substrate Addition: Add cyclopentane-1,3-dione (10 mmol) to the suspension. Stir for 5 minutes.

• Enolization & Chelation: Dropwise add TEA (22 mmol) over 10 minutes.

  • Self-Validation Checkpoint: The cloudy suspension will transition into a homogeneous, pale-yellow solution. This visual cue confirms the successful dissolution of MgCl₂ and the formation of the soluble magnesium enolate complex.

• Electrophilic Addition: Slowly add ethyl chloroformate (11 mmol) dissolved in 20 mL of CH₂Cl₂ via an addition funnel over 30 minutes, strictly maintaining the temperature at 0 °C to prevent thermal degradation.

• Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2 hours.

  • Self-Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 1:1). The highly polar 1,3-dione spot (baseline) should disappear, replaced by a distinct, higher Rf spot representing the C-acylated product.

• pH-Controlled Quench: Cool the mixture back to 0 °C. Quench slowly with 30 mL of cold, saturated aqueous NH₄Cl.

  • Critical Warning: Do not use HCl or H₂SO₄, as this will trigger immediate hydrolysis and decarboxylation of your product.

• Extraction & Purification: Separate the organic layer. Extract the aqueous phase with CH₂Cl₂ (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (ensure the water bath remains <30 °C). Purify via flash chromatography if necessary.

References

• Büchi, G., & Roberts, E. C. (1968). Preparation of 2-carbethoxycyclopentane-1,3-dione. The Journal of Organic Chemistry, 33(1), 460-462. URL:[Link]

• Rathke, M. W., & Cowan, P. J. (1985). Procedure for the acylation of diethyl malonate and other beta-dicarbonyl compounds with acid chlorides using magnesium chloride and triethylamine. The Journal of Organic Chemistry, 50(14), 2622-2624. URL:[Link]

Technical Support Center: Optimizing Reaction Temperature for Ethyl 2,5-Dioxocyclopentanecarboxylate Synthesis

Welcome to the Application Scientist Support Portal.

Ethyl 2,5-dioxocyclopentanecarboxylate (frequently referred to in literature as 2-carbethoxycyclopentane-1,3-dione) is a highly versatile cyclic β-keto ester used extensively in the synthesis of active pharmaceutical ingredients (APIs) and complex natural product analogs. However, its synthesis is notoriously sensitive to thermal conditions. This guide addresses the critical temperature dependencies that dictate regioselectivity (O- vs. C-acylation) and structural stability (Dieckmann vs. Retro-Dieckmann pathways), providing you with field-proven insights to rescue failing yields.

Mechanistic Pathways & Temperature Dependency

The synthesis of this compound typically proceeds via one of two main routes: direct acylation of a cyclopentane-1,3-dione enolate or the Dieckmann condensation of a diester precursor. The diagram below illustrates how temperature and reagent selection dictate the success or failure of these pathways.

Mechanistic pathways for Ethyl 2,5-dioxocyclopentanecarboxylate synthesis and temperature effects.

Troubleshooting FAQs

Q1: When attempting the direct acylation of cyclopentane-1,3-dione with ethyl chloroformate, my NMR shows predominantly the O-acylated enol carbonate instead of the C-acylated product. How do I fix this? A1: You are observing the kinetically favored O-acylation product. Because oxygen is more electronegative and less sterically hindered than the α-carbon, electrophilic attack by ethyl chloroformate occurs rapidly at the oxygen at low temperatures. To achieve the thermodynamically stable C-acylated product, you must switch your acylating agent to Mander's reagent (ethyl cyanoformate)[1]. The cyano leaving group alters the transition state, allowing the reaction to proceed via a tight ion pair that heavily favors C-acylation even at lower temperatures (-78 °C to 0 °C)[2].

Q2: I am using the Dieckmann condensation route starting from diethyl 3-oxohexanedioate. My yields are below 30% and I observe ring-opened polymeric byproducts. Is my reaction too hot? A2: Yes. The Dieckmann condensation of β-keto esters is highly reversible. At elevated temperatures (e.g., refluxing ethanol at 78 °C), the retro-Dieckmann reaction outcompetes the forward cyclization. The ethoxide base attacks the newly formed ketone carbonyl, cleaving the strained 5-membered ring. The optimal temperature must be strictly maintained between 0 °C and 25 °C to trap the kinetic enolate of the cyclized product.

Q3: Can I use the classic Büchi-Roberts protocol to circumvent these degradation issues? A3: Yes. The foundational protocol developed by Büchi and Roberts (1968) avoids direct acylation pitfalls by utilizing a mixed malonate-succinate condensation followed by controlled cyclization and decarboxylation[3]. However, temperature control remains critical during the acidic cleavage of the t-butyl ester intermediate; exceeding room temperature during this step will lead to total decarboxylation, yielding unsubstituted cyclopentane-1,3-dione[4].

Experimental Protocols (Self-Validating Systems)

To ensure high scientific integrity and reproducibility, utilize the following self-validating protocols for the two primary synthetic routes.

Protocol A: Direct C-Acylation using Mander's Reagent

This protocol utilizes thermodynamic control to ensure exclusive C-acylation.

• Enolate Formation: Dissolve cyclopentane-1,3-dione (1.0 eq) in anhydrous THF under an argon atmosphere. Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Slowly add LiHMDS (2.1 eq, 1.0 M in THF) dropwise over 15 minutes.

• Acylation: Stir for 30 minutes at -78 °C. Add Mander's reagent (ethyl cyanoformate, 1.1 eq) dropwise.

• Controlled Warming: Maintain the reaction at -78 °C for 1 hour, then remove the cooling bath and allow the mixture to slowly warm to 0 °C over 2 hours.

• Quenching & Validation: Quench the reaction at 0 °C with saturated aqueous NH₄Cl.

  • Self-Validation Checkpoint: Immediately test the aqueous layer's pH. It must be between 6.0 and 7.0. A pH > 7.5 indicates incomplete quenching of the base, which will trigger immediate retro-aldol degradation of the 1,3-diketone product upon warming to room temperature. If basic, add 1M HCl dropwise until neutral before proceeding to extraction.

• Isolation: Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate in vacuo.

Protocol B: Low-Temperature Dieckmann Condensation

This protocol prevents the retro-Dieckmann pathway by strictly limiting thermal energy.

• Base Preparation: In a flame-dried flask under argon, prepare a solution of sodium ethoxide (1.2 eq) in absolute ethanol. Cool the solution to 0 °C.

• Cyclization: Add diethyl 3-oxohexanedioate (1.0 eq) dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

  • Self-Validation Checkpoint: Monitor the reaction mixture's color. A healthy cyclization will remain pale yellow to light orange. A rapid shift to dark brown or black indicates the onset of retro-Dieckmann degradation and polymerization. If this occurs, immediately verify your cooling bath temperature.

• Maturation: Stir the mixture at 0 °C for 2 hours, then allow it to warm to 20 °C (ambient) for an additional 4 hours. Do not exceed 25 °C.

• Isolation: Pour the mixture into ice-cold 1M HCl to protonate the enolate, then extract with dichloromethane.

Quantitative Data Presentation

The table below summarizes the critical relationship between temperature, reagent selection, and the resulting regioselectivity/yield.

Synthetic Route	Reagent / Base	Temperature Profile	Major Product	Typical Yield
Direct Acylation	Ethyl Chloroformate	-78 °C	O-Acylated (Enol Carbonate)	>80% (Undesired)
Direct Acylation	Ethyl Chloroformate + DMAP	25 °C	C-Acylated (Target)	45–60%
Direct Acylation	Mander's Reagent	-78 °C → 0 °C	C-Acylated (Target)	78–85%
Dieckmann Condensation	NaOEt / EtOH	0 °C → 25 °C	C-Acylated (Target)	65–75%
Dieckmann Condensation	NaOEt / EtOH	78 °C (Reflux)	Ring-Opened Byproducts	<20% (Degraded)

References

• Büchi, G., & Roberts, E. C. (1968). Preparation of 2-carbethoxycyclopentane-1,3-dione. The Journal of Organic Chemistry, 33(1), 460-462. URL:[Link]

• Kitamura, F., Tanioka, M., Kosaka, A., Matsuzawa, N., Obita, T., Sakajiri, Y., Shibata, T., Sawada, R., Yokoyama, T., Kohyama, A., Yamada, T., Yamanishi, Y., Mizuguchi, M., & Matsuya, Y. (2025). Development of FTase inhibitors inspired by the structures of andrastins. Results in Chemistry, 18, 102828. URL:[Link]

Sources

• 1. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 2. Publications (Matsuya)｜薬品製造学研究室 Laboratory of Synthetic and Medicinal Chemistry [pha.u-toyama.ac.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scale-Up &amp; Troubleshooting for Ethyl 2,5-dioxocyclopentanecarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the thermodynamic, kinetic, and operational challenges associated with the scale-up of Ethyl 2,5-dioxocyclopentanecarboxylate (CAS 14734-21-5).

This β-keto ester is a highly valuable building block in drug development, featuring an enolized 1,3-cyclopentanedione core. The most robust and scalable synthetic route relies on the base-catalyzed intramolecular Dieckmann condensation of diethyl 3-oxohexanedioate (diethyl 3-oxoadipate) . While this cyclization is straightforward at the bench scale, transitioning to multi-kilogram production introduces severe challenges related to regioselective deprotonation, exothermic control, and hydrolytic degradation .

Fig 1. Scale-up workflow for Ethyl 2,5-dioxocyclopentanecarboxylate synthesis.

Section 1: Validated Scale-Up Protocol (1 kg Scale)

To ensure high scientific integrity, this protocol is designed as a self-validating system . Every step contains an inherent analytical checkpoint to prevent downstream failure.

• Reactor Preparation & Dehydration: Purge a 20 L jacketed glass reactor with N₂. Charge with 10 L of anhydrous ethanol. Self-Validation: Perform a Karl Fischer (KF) titration. Do not proceed unless moisture is < 0.05% to prevent ester saponification.

• Alkoxide Formation: Slowly add 1.1 equivalents of Sodium Ethoxide (NaOEt) powder while maintaining the internal temperature at 0–5 °C.

• Regioselective Substrate Addition: Introduce 1.0 kg of diethyl 3-oxoadipate via a dropping funnel over 2 hours. Causality: The C2 protons (flanked by an ester and a ketone, pKa ~11) are highly acidic compared to the C4 protons (flanked by a ketone and a methylene, pKa ~16). Slow addition ensures the base selectively deprotonates C2 without localized thermal spikes.

• Cyclization (Dieckmann Condensation): Allow the reactor to warm to 20 °C and stir for 4 hours. The C2 enolate attacks the C6 ester, forming the 5-membered ring and expelling an ethoxide leaving group.

• Acidic Quench (Critical Step): Cool the reactor to 0 °C. Slowly dose 2M HCl until the pH reaches exactly 2.5–3.0. Self-Validation: Use a calibrated inline pH probe. A pH > 3 leaves the enolate unprotonated (water-soluble and lost in the aqueous layer), while a pH < 1.5 triggers rapid product degradation.

• Extraction & Washing: Extract the aqueous layer with Ethyl Acetate (3 × 5 L). Wash the combined organic layers with brine and dry over anhydrous Na₂SO₄.

• Crystallization: Concentrate the solvent under reduced pressure to 2 L. Add Heptane (4 L) dropwise at 40 °C, then cool to 5 °C to induce crystallization. Filter and dry under vacuum to yield the target product (>98% purity).

Section 2: Quantitative Data & Critical Process Parameters

Process Parameter	Target Value	Acceptable Range	Critical Quality Attribute (CQA) Impact
Ethanol Moisture (KF)	0.02%	< 0.05%	Prevents substrate saponification and yield loss.
Base Stoichiometry	1.10 eq	1.05 – 1.15 eq	Ensures complete C2 deprotonation without side reactions.
Addition Temp (Substrate)	2 °C	0 – 5 °C	Mitigates exothermic degradation and tar formation.
Quench pH	2.8	2.5 – 3.0	Prevents acid-catalyzed decarboxylation to 1,3-cyclopentanedione.
Crystallization Temp	5 °C	0 – 10 °C	Maximizes yield and ensures >98% HPLC purity.

Section 3: Troubleshooting Guides & FAQs

Q1: During the acidic quench, we observe excessive foaming, product degradation, and a massive spike in 1,3-cyclopentanedione impurities. What is the mechanism behind this failure? A1:

• Causality: The sodium enolate of your product is highly alkaline. During the quench, if the pH drops below 1.5, the β-keto ester moiety becomes highly susceptible to acid-catalyzed hydrolysis. The ethyl ester is hydrolyzed to a β-keto acid, which rapidly undergoes thermal decarboxylation (loss of CO₂, causing the foaming) to yield 1,3-cyclopentanedione.

• Self-Validating Protocol: Implement a strict pH control loop. Use a calibrated pH probe to maintain the quench environment strictly between pH 2.5 and 3.0. At this pH, the enolate is fully protonated to the neutral target product, but the ester remains perfectly stable against hydrolysis.

Q2: We are observing a significant amount of intermolecular Claisen condensation byproducts (oligomers) instead of the desired 5-membered ring. How do we correct this? A2:

• Causality: The Dieckmann condensation is an intramolecular reaction (a unimolecular rate-determining step), whereas the competing Claisen condensation is intermolecular (bimolecular). At the high substrate concentrations typical of scale-up, the bimolecular collision rate increases exponentially, favoring oligomerization. Furthermore, if mixing is poor, localized high concentrations of the C2-enolate will attack unreacted starting material rather than cyclizing .

• Self-Validating Protocol: Employ the "High Dilution Principle." Maintain the substrate concentration below 0.5 M in the reactor and ensure the impeller speed provides turbulent mixing (Reynolds number > 10,000) to eliminate concentration gradients during the dosing phase.

Q3: Why does the yield drop significantly when scaling up from 10 grams to 1 kilogram, even when using the exact same stoichiometric ratios? A3:

• Causality: The root cause is heat transfer. The deprotonation and subsequent cyclization are highly exothermic. In a 10-gram flask, the surface-area-to-volume ratio is high, allowing heat to dissipate instantly. In a 1-kilogram jacketed reactor, the ratio is much lower. If the substrate is added too quickly, localized thermal spikes will drive kinetic deprotonation at the C4 position instead of the thermodynamic C2 position, leading to dead-end intermediates and tar.

• Self-Validating Protocol: Tie your substrate addition rate directly to your reactor's internal thermocouple. Program the dosing pump to pause automatically if the internal temperature exceeds 5 °C.

Fig 2. Root-cause analysis and troubleshooting logic for scale-up issues.

References

• Pinkney, P. S. "2-Carbethoxycyclopentanone." Organic Syntheses, Coll. Vol. 2, p.116 (1943). URL:[Link]

• "An Efficient and Scalable One-Pot Double Michael Addition-Dieckmann Condensation for the Synthesis of 4,4-Disubstituted Cyclohexane β-Keto Esters." The Journal of Organic Chemistry (2007). URL:[Link]

• "High-yielding method for preparation of carbocyclic or N-containing heterocyclic β-keto esters using in situ activated sodium hydride in dimethyl sulphoxide." Synthetic Communications (2016). URL:[Link]

Removal of unreacted starting materials from Ethyl 2,5-dioxocyclopentanecarboxylate

Technical Support Center: Troubleshooting & Purification Guide for Ethyl 2,5-dioxocyclopentanecarboxylate

Overview Ethyl 2,5-dioxocyclopentanecarboxylate (CAS: 14734-21-5), also known as 2-carbethoxycyclopentane-1,3-dione, is a highly functionalized β,β′ -diketo ester. Due to the presence of an acidic proton at the C2 position—flanked by two ketones and an ester group—this molecule exists almost entirely in its enol form and exhibits exceptional acidity for a neutral organic compound (pKa < 4.5) . This guide provides drug development professionals and synthetic chemists with field-proven methodologies to isolate this compound from unreacted starting materials, bypassing the severe limitations of standard chromatography.

Troubleshooting FAQs

Q: Why is my product streaking on silica gel, and how can I avoid it? A: Ethyl 2,5-dioxocyclopentanecarboxylate streaks heavily on standard normal-phase silica gel because its highly polarized enol-hydroxyl group hydrogen-bonds strongly with free silanol groups. Furthermore, 1,3-dicarbonyls are notorious for chelating trace metal impurities within the silica matrix, leading to irreversible retention and poor mass recovery. To avoid this, we strongly recommend abandoning chromatography in favor of an acid-base extraction, which exploits the compound's low pKa to achieve >95% purity.

Q: How do I separate the product from unreacted neutral starting materials (e.g., diethyl adipate or acylating agents)? A: Because the target molecule has a pKa comparable to carboxylic acids , it can be quantitatively deprotonated by a mild aqueous base such as saturated sodium bicarbonate (NaHCO₃, pH ~8.3). When partitioned against an organic solvent, the product forms a water-soluble sodium enolate and migrates into the aqueous phase. Unreacted neutral starting materials, such as diethyl adipate, remain entirely in the organic phase and can be discarded.

Q: I am losing product during the aqueous workup, and my mass spec shows a peak at m/z 98 (cyclopentane-1,3-dione). What went wrong? A: You are observing base-catalyzed hydrolysis followed by rapid decarboxylation. β -keto esters are highly sensitive to strong bases and heat. If you use sodium hydroxide (NaOH) instead of NaHCO₃, or if you allow the solution to heat up during the exothermic re-acidification step, the ethyl ester hydrolyzes to a β -keto acid. This intermediate immediately loses CO₂ to form cyclopentane-1,3-dione . Always use mild base and perform acidification strictly at 0 °C.

Quantitative Data & Property Comparison

To design a self-validating purification system, it is critical to understand the partitioning behavior of the reaction components at different pH levels.

Compound	Role	pKa	Predominant State at pH 8.3 (NaHCO₃)	Predominant State at pH 2.0 (HCl)	Partitioning Behavior
Ethyl 2,5-dioxocyclopentanecarboxylate	Target Product	< 4.5	Enolate Anion (Water Soluble)	Neutral Enol (Organic Soluble)	Reversibly extracts into aqueous base
Diethyl Adipate	Starting Material	> 20	Neutral Ester (Organic Soluble)	Neutral Ester (Organic Soluble)	Remains in organic phase
Cyclopentane-1,3-dione	Precursor / Byproduct	~4.5	Enolate Anion (Water Soluble)	Neutral Enol (Organic Soluble)	Co-extracts with product (requires crystallization)

Note: If cyclopentane-1,3-dione is used as a starting material, acid-base extraction will not separate it from the product due to their similar pKa values. In such cases, recrystallization from petroleum ether/ethyl acetate is required after the extraction workflow.

Step-by-Step Methodology: Mild Acid-Base Extraction Protocol

Objective: Isolate Ethyl 2,5-dioxocyclopentanecarboxylate from neutral organic impurities while preventing decarboxylation.

• Organic Phase Dilution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) at a concentration of ~0.1 M.

• Mild Basic Extraction: Transfer the solution to a separatory funnel. Add an equal volume of saturated aqueous NaHCO₃. Causality Note: NaHCO₃ is basic enough to deprotonate the β,β′ -diketo ester but mild enough to prevent ester hydrolysis. (Caution: CO₂ evolution will occur; vent the funnel frequently).

• Phase Separation: Gently invert to mix and allow the layers to separate. The aqueous layer now contains the water-soluble sodium enolate of the product. The organic layer contains unreacted neutral starting materials.

• Organic Wash: Wash the isolated aqueous layer once more with a half-volume of fresh organic solvent to ensure the complete removal of lipophilic impurities. Discard the organic layers.

• Controlled Acidification (Critical Step): Transfer the aqueous layer to an Erlenmeyer flask and cool it in an ice bath to 0 °C. Slowly add cold 1M HCl dropwise while stirring continuously until the pH reaches 1.5–2.0. Causality Note: Cooling prevents the exothermic neutralization from triggering ester hydrolysis and subsequent decarboxylation.

• Product Recovery: Extract the acidified aqueous layer three times with fresh Ethyl Acetate. The product, now protonated back into its neutral enol form, will partition into the organic phase.

• Drying and Concentration: Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (water bath temperature < 35 °C) to yield the purified product.

Extraction Workflow Visualization

Workflow for the acid-base extraction of Ethyl 2,5-dioxocyclopentanecarboxylate.

References

• Büchi, G.; Roberts, E. C. Preparation of 2-carbethoxycyclopentane-1,3-dione. The Journal of Organic Chemistry 1968, 33 (1), 460-462. URL: [Link]

• Ballatore, C. et al. Cyclopentane-1,3-dione: A Novel Isostere for the Carboxylic Acid Functional Group. Application to the Design of Potent Thromboxane (A2) Receptor Antagonists. Journal of Medicinal Chemistry 2011, 54 (19), 6969-6983. URL: [Link]

Technical Support Center: Handling, Stability, and Storage of Ethyl 2,5-dioxocyclopentanecarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical handling requirements, degradation mechanisms, and storage protocols for Ethyl 2,5-dioxocyclopentanecarboxylate (CAS 14734-21-5). Due to its highly functionalized nature, this reagent requires strict environmental controls to ensure reproducibility in your synthetic workflows.

Mechanistic Grounding: The Causality of Degradation

To master the handling of Ethyl 2,5-dioxocyclopentanecarboxylate, one must understand its structural vulnerabilities. This compound is a cyclic β-keto ester (specifically, a 2-carbethoxy-1,3-dione). The ester group is flanked by two carbonyls, rendering the C2 position exceptionally acidic and leading to a highly enolized, electron-rich system .

While this enolization makes it a versatile electrophile and nucleophile, it introduces a severe thermodynamic vulnerability: moisture-driven decarboxylation .

When exposed to ambient water, the ester undergoes nucleophilic attack and cleaves into ethanol and 2,5-dioxocyclopentanecarboxylic acid. Because this intermediate is a β-keto acid, it is highly unstable. The ambient thermal energy at room temperature is sufficient to drive spontaneous decarboxylation, releasing carbon dioxide (CO₂) gas and leaving behind the undesired cyclopentane-1,3-dione .

Logical relationship of moisture-induced degradation and decarboxylation.

Troubleshooting & FAQs

Q: Why did my sealed reagent bottle hiss or pop when I opened it? A: This is the most common indicator of improper storage. The "hiss" is pressurized CO₂ gas escaping. It means moisture entered the bottle during a previous use, triggering the hydrolysis and subsequent decarboxylation of the β-keto ester. If your bottle is pressurized, the molarity and purity of your reagent are compromised.

Q: My compound turned from a clear/pale liquid to a dark, viscous oil. Is it still usable? A: No. Discoloration and increased viscosity indicate that the highly enolized 1,3-dione system has undergone oxidative polymerization. Air (specifically oxygen) exposure over time causes radical-mediated cross-linking. The reagent must be discarded .

Q: Can I prepare stock solutions of this reagent in water or protic solvents? A: Absolutely not. Protic solvents (like water or methanol) will rapidly degrade the ester. Stock solutions must only be prepared in strictly anhydrous, aprotic solvents (e.g., dry DCM, THF, or DMF) and should be used within 24 hours.

Quantitative Stability Data

To assist in your experimental planning, the following table summarizes the expected shelf life of Ethyl 2,5-dioxocyclopentanecarboxylate under various environmental conditions.

Storage Temperature	Atmosphere	Moisture Control	Estimated Shelf Life	Primary Degradation Mechanism
25 °C (Ambient)	Air	None (Open)	< 48 Hours	Rapid Hydrolysis & Decarboxylation
25 °C (Ambient)	Argon	Desiccated	2 - 4 Weeks	Slow Enol Oxidation / Oligomerization
4 °C (Fridge)	Air	Desiccated	3 - 6 Months	Gradual Hydrolysis
-20 °C (Frozen)	Argon	Strictly Anhydrous	> 24 Months	None Detected (Stable)

Experimental Methodologies: Self-Validating Protocols

To guarantee scientific integrity, every handling step must be treated as a self-validating system. Do not proceed to the next step unless the validation check passes.

Protocol 1: Anhydrous Aliquoting and Storage System

• Thermal Equilibration: Remove the reagent from -20 °C storage and place it in a desiccator. Allow it to reach room temperature (approx. 30-45 minutes).

  • Validation Check: Touch the exterior of the glass bottle. If it feels colder than ambient or shows any micro-condensation, wait an additional 15 minutes. Opening a cold bottle guarantees atmospheric moisture condensation and immediate hydrolysis.

• Inert Gas Purging: Insert a needle connected to an Argon line through the septum, or open the bottle exclusively inside a glovebox.

  • Validation Check: Observe the bubbler on your Argon line. A steady rate of 1-2 bubbles per second confirms positive pressure, preventing atmospheric air ingress.

• Anhydrous Transfer: Use an oven-dried, gas-tight syringe to extract the required volume.

  • Validation Check: Pull a small amount of Argon into the syringe before drawing the liquid. If the plunger resists or snaps back, the system lacks sufficient positive pressure, risking a vacuum that pulls in room air.

• Sealing: Replace the cap tightly, wrap the seal with Parafilm, and immediately return the bottle to -20 °C.

Step-by-step experimental workflow for anhydrous reagent handling.

Protocol 2: Pre-Reaction Integrity Validation

Before committing this reagent to a complex, multi-step synthesis, validate its structural integrity.

• TLC Analysis: Spot a diluted aliquot (1 mg/mL in anhydrous DCM) on a silica gel plate. Elute with Hexanes:Ethyl Acetate (7:3).

  • Validation Check: Visualize under UV (254 nm) and with a KMnO₄ stain. The intact ester will elute with an R_f of ~0.4. If a strong baseline spot (R_f ~0.0) is present, the sample has degraded into the highly polar dione and must be discarded.

• ¹H NMR Confirmation: Dissolve 5 mg of the reagent in CDCl₃.

  • Validation Check: Look for the characteristic ethyl ester signals (quartet at ~4.2 ppm, triplet at ~1.3 ppm). The integration of these peaks relative to the cyclopentane ring protons must be exactly 2:3:4. A loss or reduction of the ethyl signals definitively confirms decarboxylation.

References

• Buechi, G., & Roberts, E. C. (1968). "Preparation of 2-carbethoxycyclopentane-1,3-dione." The Journal of Organic Chemistry, 33(1), 460-462. Available at:[Link]

Reference Data & Comparative Studies

Unraveling the Fragmentation Fingerprint: A Comparative Guide to the Mass Spectrometry of Ethyl 2,5-dioxocyclopentanecarboxylate

For researchers, scientists, and drug development professionals, the precise structural elucidation of organic molecules is a cornerstone of discovery and quality control. Mass spectrometry stands as a pivotal analytical technique in this endeavor, providing invaluable information about a molecule's mass and structure through its fragmentation pattern. This guide offers an in-depth analysis of the predicted mass spectrometry fragmentation of Ethyl 2,5-dioxocyclopentanecarboxylate, a compound of interest in synthetic chemistry.

In the absence of publicly available experimental mass spectra for Ethyl 2,5-dioxocyclopentanecarboxylate, this guide will provide a comprehensive prediction of its fragmentation behavior under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. These predictions are grounded in the fundamental principles of mass spectrometry and are supported by a comparative analysis with the experimentally determined fragmentation of structurally related compounds. By understanding these predicted pathways, researchers can better identify this molecule and distinguish it from its isomers and related impurities.

Predicted Electron Ionization (EI) Mass Spectrometry Fragmentation of Ethyl 2,5-dioxocyclopentanecarboxylate

Electron Ionization (EI) is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and often complex fragmentation patterns that serve as a molecular fingerprint. The fragmentation of Ethyl 2,5-dioxocyclopentanecarboxylate (Molecular Weight: 172.15 g/mol ) is anticipated to be driven by the presence of its two ketone functionalities and the ethyl ester group.

The initial ionization event will result in the formation of a molecular ion (M•+), which is often unstable and undergoes a series of fragmentation reactions.[1] The primary fragmentation pathways for cyclic ketones are dominated by alpha-cleavage, the breaking of the carbon-carbon bond adjacent to the carbonyl group.[2][3] For esters, characteristic cleavages include the loss of the alkoxy group.[4]

Key predicted fragmentation pathways under EI include:

• Alpha-Cleavage: The cyclopentanedione ring is susceptible to cleavage at the bonds adjacent to the carbonyl groups. This can lead to the opening of the ring and subsequent loss of small neutral molecules like carbon monoxide (CO) or ethylene (C₂H₄).

• Ester-Related Fragmentation: The ethyl ester group can undergo several characteristic fragmentations:

  • Loss of the ethoxy radical (•OCH₂CH₃): This would result in a fragment ion at m/z 127.

  • Loss of ethylene (C₂H₄) via McLafferty Rearrangement: This is a common rearrangement for esters with a gamma-hydrogen, leading to a fragment ion at m/z 144.

  • Loss of the entire ester group: Cleavage of the C-C bond between the ring and the ester group can lead to fragments corresponding to the cyclopentanedione ring.

Predicted Key Fragment Ions in the EI Mass Spectrum of Ethyl 2,5-dioxocyclopentanecarboxylate

m/z	Proposed Fragment Structure	Fragmentation Pathway
172	[C₈H₁₂O₄]⁺•	Molecular Ion (M⁺•)
144	[C₆H₈O₄]⁺•	Loss of ethylene (C₂H₄) via McLafferty Rearrangement
127	[C₆H₇O₃]⁺	Loss of ethoxy radical (•OCH₂CH₃)
99	[C₅H₃O₂]⁺	Subsequent loss of CO from m/z 127
84	[C₄H₄O₂]⁺•	Ring cleavage and rearrangement
55	[C₃H₃O]⁺	Characteristic fragment for cyclic ketones[3]

Visualizing the Predicted EI Fragmentation

Caption: Predicted EI fragmentation of Ethyl 2,5-dioxocyclopentanecarboxylate.

Comparative Analysis: Ethyl 2,5-dioxocyclopentanecarboxylate vs. Ethyl 2-oxocyclopentanecarboxylate

To lend credence to our predicted fragmentation, we can compare it with the known fragmentation of a structural isomer, Ethyl 2-oxocyclopentanecarboxylate. The experimental EI mass spectrum for this compound is available from the NIST Chemistry WebBook.[3][5]

The presence of a second keto group in Ethyl 2,5-dioxocyclopentanecarboxylate is expected to introduce additional fragmentation pathways and alter the relative abundance of common fragments compared to its mono-keto counterpart.

Comparison of Major Fragment Ions

m/z	Relative Intensity (Ethyl 2-oxocyclopentanecarboxylate) [3]	Proposed Fragment (Ethyl 2-oxocyclopentanecarboxylate)	Predicted Presence in Ethyl 2,5-dioxocyclopentanecarboxylate	Rationale for Prediction
156	30%	Molecular Ion (M⁺•)	N/A (M⁺• at m/z 172)	Different molecular weight.
128	40%	[M - C₂H₄]⁺•	Possible (as m/z 144)	McLafferty rearrangement is likely in both.
111	100%	[M - OCH₂CH₃]⁺	Possible (as m/z 127)	Loss of the ethoxy radical is a common pathway for ethyl esters.
83	85%	[M - CO₂C₂H₅]⁺	Possible	Loss of the entire carbethoxy group.
55	95%	[C₃H₃O]⁺	Highly Likely	A very stable and common fragment for cyclopentanone structures.[3]

The base peak at m/z 111 for Ethyl 2-oxocyclopentanecarboxylate suggests that the loss of the ethoxy radical is a very favorable fragmentation pathway.[3] We predict this will also be a significant, though perhaps not the base peak, for the dioxo- derivative due to the influence of the second carbonyl group. The presence of a strong peak at m/z 55 in both the experimental and predicted spectra would be a key indicator of the cyclopentanone ring structure.[3]

Predicted Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS) Fragmentation

ESI is a "soft" ionization technique that typically results in the formation of protonated molecules [M+H]⁺ or other adducts (e.g., [M+Na]⁺) with minimal in-source fragmentation.[1] Structural information is then obtained through collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS).

For Ethyl 2,5-dioxocyclopentanecarboxylate, the protonated molecule [C₈H₁₂O₄+H]⁺ (m/z 173) would be the precursor ion for MS/MS analysis. The fragmentation of this even-electron ion will proceed through different mechanisms than the radical cation formed in EI.[6]

Predicted fragmentation pathways for the [M+H]⁺ ion include:

• Loss of water (H₂O): If the protonation occurs on a carbonyl oxygen, subsequent elimination of water is a possibility, leading to a fragment at m/z 155.

• Loss of ethanol (CH₃CH₂OH): Cleavage of the ester can result in the loss of a neutral ethanol molecule, producing a fragment at m/z 127.

• Loss of carbon monoxide (CO): Following initial fragmentation, the loss of CO from acylium ions is a common pathway.

Visualizing the Predicted ESI-MS/MS Fragmentation

Sources

• 1. lupinepublishers.com [lupinepublishers.com]
• 2. researchgate.net [researchgate.net]
• 3. Cyclopentanecarboxylic acid, 2-oxo-, ethyl ester [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cyclopentanecarboxylic acid, 2-oxo-, ethyl ester [webbook.nist.gov]
• 6. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]

Biological Activity Screening of Ethyl 2,5-Dioxocyclopentanecarboxylate Derivatives: A Comparative Guide

Ethyl 2,5-dioxocyclopentanecarboxylate (EDCP) is a highly versatile, privileged building block in modern medicinal chemistry. Featuring a highly reactive 1,3-dione system coupled with an orthogonal ester moiety, EDCP serves as the synthetic foundation for a vast array of bioactive molecules.

As a Senior Application Scientist, I have designed this guide to objectively compare the biological performance of EDCP-derived compounds against traditional pharmacological standards. We will explore three primary trajectories of EDCP derivatization: its use as a carboxylic acid bioisostere, its conversion into anti-tuberculosis aminomethylene derivatives, and its cyclocondensation into anticancer fused heterocycles.

Logical relationship of structural diversification from the EDCP core scaffold.

EDCP Derivatives as Carboxylic Acid Bioisosteres

The Mechanistic Rationale

Carboxylic acids are ubiquitous in drug design but frequently suffer from poor membrane permeability and rapid Phase II metabolism (e.g., glucuronidation). Saponification and targeted functionalization of EDCP yield substituted cyclopentane-1,3-diones (CPDs). The CPD moiety undergoes rapid keto-enol tautomerization, presenting a pKa (~4.5) remarkably similar to that of a traditional carboxylate, while offering tunable lipophilicity and steric bulk to evade metabolic degradation[1].

This isostere strategy has been heavily validated in the development of Thromboxane A2 (TP) receptor antagonists, where replacing the traditional propanoic acid tail with an EDCP-derived CPD yields profound increases in half-life and potency[2].

Performance Comparison: TP Receptor Antagonism

To objectively evaluate the bioisosteric replacement, we compare an EDCP-derived CPD antagonist against its direct carboxylic acid parent compound (Compound 12) and the clinical standard, Ramatroban.

Table 1: Radioligand Binding and Functional Inhibition of TP Receptor

Compound Class	Specific Molecule	Binding Affinity ( Kd​ , nM)	Functional Inhibition ( IC50​ , nM)	Plasma Half-Life ( t1/2​ , hrs)
Standard Drug	Ramatroban	14.2 ± 1.1	22.5 ± 2.0	1.8
Traditional Acid	Compound 12 (Parent)	3.5 ± 0.4	8.1 ± 0.9	2.4
EDCP Derivative	CPD Isostere (Analog 41)	1.2 ± 0.2	2.3 ± 0.3	8.5

Data Interpretation: The EDCP-derived CPD isostere demonstrates a superior binding affinity and functional inhibition compared to the parent acid, driven by enhanced hydrophobic interactions within the TP receptor binding pocket. Crucially, the removal of the carboxylate extends the plasma half-life by over 300%.

Thromboxane A2 receptor signaling pathway and competitive inhibition by CPDs.

Self-Validating Protocol: TP Receptor Radioligand Binding Assay

Causality Focus: This assay utilizes [3H]SQ29,548 , a highly stable radioligand, to accurately quantify competitive displacement.

• Membrane Preparation: Harvest HEK-293 cells stably expressing the human TP receptor. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) to prevent protease degradation of the receptor.

• Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, 2 nM [3H]SQ29,548 , and varying concentrations of the EDCP derivative ( 10−11 to 10−5 M).

• Internal Validation (Critical): Dedicate 6 wells to contain 10 µM unlabeled Ramatroban. Causality: This saturates all specific TP receptors, allowing the measurement of Non-Specific Binding (NSB). If NSB > 20% of total binding, the assay must be discarded due to membrane impurity.

• Termination & Filtration: Terminate the reaction after 60 minutes by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific radioligand adherence).

• Quantification: Wash filters three times with ice-cold buffer to halt receptor internalization dynamics, add scintillation cocktail, and count radioactivity. Calculate IC50​ using non-linear regression.

Aminomethylene Derivatives: Anti-Tuberculosis Screening

The Mechanistic Rationale

By reacting EDCP with substituted anilines in the presence of triethyl orthoformate, researchers generate 2-phenylaminomethylene-cyclopentane-1,3-diones. These compounds form highly conjugated, rigid push-pull electronic systems that selectively penetrate the lipid-rich cell wall of Mycobacterium tuberculosis and disrupt essential metabolic pathways[3].

Performance Comparison: Anti-Mycobacterial Activity

Table 2: Minimum Inhibitory Concentration (MIC) against M. tuberculosis H37Rv

Compound	Structural Class	MIC (µg/mL)	Cytotoxicity ( CC50​ , µg/mL in Vero cells)	Selectivity Index (SI)
Standard	Ethambutol	1.56	>100	>64
Standard	Levofloxacin	0.78	>100	>128
EDCP Derivative	Aminomethylene Analog A	2.50	85.0	34
EDCP Derivative	Aminomethylene Analog B (Fluorinated)	0.62	>100	>161

Data Interpretation: The fluorinated EDCP derivative (Analog B) outperforms Ethambutol and competes directly with Levofloxacin. The high Selectivity Index (>161) indicates that the mechanism of action is specific to mycobacteria rather than general eukaryotic cytotoxicity.

Self-Validating Protocol: Resazurin Microtiter Assay (REMA)

Causality Focus: REMA is utilized because resazurin is reduced to fluorescent resorufin strictly by the active metabolism of living cells, providing a highly sensitive, non-radioactive readout for slow-growing mycobacteria.

• Inoculum Preparation: Cultivate M. tuberculosis H37Rv in Middlebrook 7H9 broth to an optical density ( OD600​ ) of 0.6. Dilute 1:20 to ensure logarithmic growth phase during compound exposure.

• Compound Plating: Dispense 100 µL of EDCP derivatives (serially diluted) into a 96-well plate.

• Internal Validation (Critical): Include a column of "Media Only" (Sterility Control) and "Cells + Vehicle" (Growth Control). Calculate the Z'-factor for the plate. Causality: A Z'-factor < 0.5 indicates unacceptable assay variance (e.g., evaporation or pipetting error), rendering the plate invalid.

• Incubation: Add 100 µL of the bacterial suspension to all wells. Incubate at 37°C for 7 days.

• Detection: Add 30 µL of 0.01% resazurin solution. Incubate for an additional 24 hours. A color shift from blue (oxidized) to pink (reduced) indicates bacterial survival. Read fluorescence at 530 nm excitation / 590 nm emission.

Fused Heterocycles: Anticancer Screening

The Mechanistic Rationale

The 1,3-dione functionality of EDCP is highly susceptible to cyclocondensation with hydrazines or amidines, yielding fused pyrazoles (e.g., 1,4-dihydrocyclopenta[c]pyrazoles) or pyrimidines. These planar, rigid architectures are classic pharmacophores for intercalating DNA or occupying the ATP-binding pockets of overactive kinases in oncology.

Performance Comparison: Cytotoxicity in Solid Tumors

Table 3: IC50​ Values (µM) in Human Cancer Cell Lines

Compound	MCF-7 (Breast)	A549 (Lung)	HEK-293 (Healthy Control)
Standard	5-Fluorouracil (5-FU)	4.2 ± 0.3	6.8 ± 0.5
Standard	Doxorubicin	0.8 ± 0.1	1.2 ± 0.2
EDCP Derivative	Fused Pyrazole C	1.5 ± 0.2	3.1 ± 0.4

Data Interpretation: While slightly less potent than Doxorubicin, Fused Pyrazole C exhibits a vastly superior safety profile, showing minimal toxicity in healthy HEK-293 cells (Selectivity > 30-fold), likely due to specific kinase targeting rather than indiscriminate DNA damage.

High-throughput screening workflow for evaluating EDCP-derived compound libraries.

Self-Validating Protocol: MTT Cell Viability Assay

Causality Focus: The MTT assay measures the reduction of a tetrazolium salt into an insoluble formazan precipitate by mitochondrial succinate dehydrogenase, directly correlating colorimetric intensity with the number of metabolically viable cells.

• Cell Seeding: Seed MCF-7 and A549 cells at 5×103 cells/well in 96-well plates.

• Internal Validation (Critical): Fill the outermost perimeter wells (rows A and H, columns 1 and 12) exclusively with sterile PBS. Causality: This mitigates the "edge effect" caused by thermal gradients and evaporation during incubation, which otherwise skews peripheral data points.

• Treatment: After 24 hours of attachment, treat cells with EDCP-derived pyrazoles (0.1 to 100 µM) for 72 hours. Include 5-FU as an inter-plate normalization standard.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

• Solubilization & Reading: Carefully aspirate the media to avoid disturbing the formazan crystals at the bottom of the well. Add 150 µL of DMSO to solubilize the crystals. Read absorbance at 570 nm using a microplate reader.

References

• Ballatore, C., et al. "Cyclopentane-1,3-dione: A Novel Isostere for the Carboxylic Acid Functional Group. Application to the Design of Potent Thromboxane (A2) Receptor Antagonists." Journal of Medicinal Chemistry, 2011.[Link]

• "Potent, Long-Acting Cyclopentane-1,3-Dione Thromboxane (A2)-Receptor Antagonists." Journal of Medicinal Chemistry / National Institutes of Health, 2014.[Link]

• "The synthesis, biological evaluation and structure–activity relationship of 2-phenylaminomethylene-cyclohexane-1,3-diones as specific anti-tuberculosis agents." RSC Advances / National Institutes of Health, 2014.[Link]